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Compound of Interest

Compound Name: Phthiobuzone

Cat. No.: B1677758 Get Quote

This guide provides immediate and essential safety protocols for laboratory professionals

handling Phthiobuzone. The following procedures for personal protective equipment (PPE),

operational handling, and disposal are critical for ensuring a safe laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for Phthiobuzone, also known as Phenylbutazone, is

provided below.

Property Value Source

CAS Number 50-33-9 Cayman Chemical

Molecular Formula C19H20N2O2 Fisher Scientific[1]

Melting Point 104 - 108 °C (219.2 - 226.4 °F)
Sigma-Aldrich, Fisher

Scientific[1][2]

Acute Oral Toxicity (LD50) 245 mg/kg (rat) Cayman Chemical

Acute Intraperitoneal Toxicity

(LD50)
142 mg/kg (rat) Cayman Chemical

Acute Subcutaneous Toxicity

(LD50)
230 mg/kg (rat) Cayman Chemical
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Personal Protective Equipment (PPE)
When handling Phthiobuzone, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is necessary. In case of inadequate ventilation, respiratory protection is

required.[1]

Eye Protection: Chemical safety goggles that form a seal to the face are required to protect

against dust and splashes.[3]

Hand Protection: Wear chemical-resistant, impervious gloves.[2] Nitrile or barrier laminate

gloves are common choices for handling pesticides and similar chemicals.[4]

Skin and Body Protection: A lab coat, long-sleeved shirt, and long pants are the minimum

requirements.[2][3] For tasks with a higher risk of exposure, consider disposable coveralls.

Operational Handling and Disposal Plan
Handling:

Use Phthiobuzone only in well-ventilated areas, such as a chemical fume hood.[2]

Avoid breathing dust.[2]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in areas where Phthiobuzone is handled or stored.[1][2]

Storage:

Store in a tightly closed container in a well-ventilated place.[1][2]

Store locked up.[1][2]

Disposal:
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Dispose of contents and container to an approved waste disposal plant.[1][2] Follow all

federal, state, and local regulations for hazardous waste disposal.

Emergency Procedures
In Case of Skin Contact:

Immediately wash the affected area with plenty of soap and water.[1]

Remove all contaminated clothing and shoes.[1]

Seek medical attention.[1]

In Case of Eye Contact:

Rinse cautiously with water for several minutes.[1]

Remove contact lenses if present and easy to do. Continue rinsing.[1]

If eye irritation persists, get medical advice/attention.[1][2]

In Case of Inhalation:

Move the person to fresh air and keep them comfortable for breathing.[1]

If breathing is difficult, provide oxygen.[1]

If the person is not breathing, give artificial respiration.[1]

Seek immediate medical attention.

In Case of Ingestion:

Immediately call a poison center or doctor.[1][2]

Rinse mouth.[1][2]
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While specific experimental protocols involving Phthiobuzone are diverse, the following

general steps should be integrated into any procedure:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Prepare the workspace by ensuring a certified chemical fume hood is operational.

Weighing and Transfer: Conduct all weighing and transferring of solid Phthiobuzone within a

chemical fume hood to minimize the risk of inhalation.

Solution Preparation: When dissolving Phthiobuzone, add the solid to the solvent slowly to

avoid splashing.

Post-Experiment Decontamination: After the experiment, decontaminate all surfaces and

equipment. Dispose of all waste, including contaminated PPE, according to the established

disposal plan.

Visual Safety Workflows
The following diagrams illustrate the procedural flow for safe handling and emergency

response.
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Safe Handling Workflow for Phthiobuzone

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handling in Fume Hood

Waste Disposal

Decontamination

End of Procedure

Click to download full resolution via product page

Caption: Procedural flow for the safe handling of Phthiobuzone.
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Emergency Response for Phthiobuzone Exposure

Exposure Event

Assess Type of Exposure
(Skin, Eyes, Inhalation, Ingestion)

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for 15 mins

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, Do not induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making workflow for Phthiobuzone exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. PHTHIOBUZONE | 79512-50-8 [amp.chemicalbook.com]

4. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Essential Safety and Handling Guide for Phthiobuzone
(Phenylbutazone)]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1677758?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677758?utm_src=pdf-body
https://www.benchchem.com/product/b1677758?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC199310050&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/pl/sds/sigma/p8386?userType=undefined
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5821525.htm
https://www.spectrumchemical.com/media/sds/PH148_AGHS.pdf
https://www.benchchem.com/product/b1677758#personal-protective-equipment-for-handling-phthiobuzone
https://www.benchchem.com/product/b1677758#personal-protective-equipment-for-handling-phthiobuzone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1677758#personal-protective-equipment-for-
handling-phthiobuzone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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